Cas no 139291-82-0 (Benzenamine, 4-fluoro-2-(trifluoromethyl)-, hydrochloride)

• Product Name: Benzenamine, 4-fluoro-2-(trifluoromethyl)-, hydrochloride
• CAS No: 139291-82-0
• MF: C₇H₆ClF₄N
• MW: 215.57585477829
• CID: 1265325
• PubChem ID: 23371977
• Update Time: 2025-04-20

Benzenamine, 4-fluoro-2-(trifluoromethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-fluoro-2-(trifluoromethyl)-, hydrochloride
• Benzenamine, 4-fluoro-2-(trifluoromethyl)-, hydrochloride (1:1)
• SCHEMBL8996706
• 4-fluoro-2-(trifluoromethyl)aniline hydrochloride
• DS-000911
• A900846
• SBCBKDYEWBJENV-UHFFFAOYSA-N
• 4-fluoro-2-(trifluoromethyl)anilinehydrochloride
• 139291-82-0

• Inchi： 1S/C7H5F4N.ClH/c8-4-1-2-6(12)5(3-4)7(9,10)11;/h1-3H,12H2;1H
• InChI Key： SBCBKDYEWBJENV-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=C(C=CC=1N)F)(F)F

Computed Properties

• Exact Mass: 215.01258
• Monoisotopic Mass: 215.0124895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes